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Compound of Interest

Compound Name: Benzene cyclohexane

Cat. No.: B8643489

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the hydrogenation of benzene to cyclohexane
using a Raney® nickel catalyst. It includes comprehensive safety precautions, catalyst
activation procedures, and a step-by-step experimental workflow. The information is intended
for use in a laboratory research and development setting.

Safety Precautions

Raney® nickel is a pyrophoric catalyst, particularly when dry, and hydrogen gas is highly
flammable. Strict adherence to safety protocols is essential.[1][2]

+ Handling Raney® Nickel: Always handle Raney® nickel as a slurry in water or a suitable
solvent.[3][4] Never allow the catalyst to dry, as it can ignite spontaneously upon exposure to
air.[2][5][6] When filtering, do not let the filter cake run dry.[3][5] It is recommended to
measure the catalyst as a slurry and calculate the mass by density.[3]

o Hydrogen Gas: Hydrogen is extremely flammable and forms explosive mixtures with air.[1]
Ensure the reaction is carried out in a well-ventilated area, preferably within a fume hood,
and away from ignition sources.[6] The reaction vessel must be purged of air before
introducing hydrogen.[5]

e Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-resistant lab
coats, safety glasses, and gloves.[1]
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» Fire Safety: Have an appropriate fire extinguisher readily available. Do not use CO2-based
extinguishers on Raney® nickel fires; instead, use large quantities of water.[3]

o Spills: In case of a small spill of moist catalyst, use a wetted paper towel to wipe it up, place
the towel in a waste container, and submerge it in water.[5] For larger spills or if the catalyst
ignites, evacuate the area and contact emergency services.[5]

Catalyst Activation

Commercially available Raney® nickel is often supplied as a nickel-aluminum alloy that
requires activation before use.[2][7] This process involves leaching the aluminum from the alloy
using a concentrated sodium hydroxide solution.[2][3]

Materials:

e Raney® nickel-aluminum alloy powder
¢ Sodium hydroxide (NaOH) pellets

« Distilled water

o Ethanol (absolute)

* Ice bath

o Stirrer

e Thermometer

» Beakers and flasks

Procedure:

e In alarge Erlenmeyer flask equipped with a stirrer and thermometer, prepare a solution of
sodium hydroxide in distilled water (e.g., 160 g NaOH in 600 ml H20).[8]

¢ Cool the NaOH solution to 50°C in an ice bath.[8]
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Slowly and portion-wise, add the Raney® nickel-aluminum alloy powder (e.g., 125 g) to the
stirred NaOH solution over 25-30 minutes, maintaining the temperature at 50 + 2°C.[8]

After the addition is complete, continue to stir the suspension and maintain the temperature
at 50 = 2°C for an additional 50 minutes.[8]

After digestion, carefully decant the supernatant and wash the catalyst with several large
portions of distilled water until the washings are neutral (pH 7).[8][9]

The activated Raney® nickel catalyst should be stored as a slurry in water or ethanol in a
tightly sealed container.[3][8] Caution: The activated catalyst is pyrophoric and must be kept
wet at all times.[8]

Experimental Protocol: Benzene Hydrogenation

This protocol describes the liquid-phase hydrogenation of benzene to cyclohexane in a batch

reactor.

Materials:

Benzene (reagent grade)
Activated Raney® nickel catalyst (as a slurry)
Solvent (e.g., deionized water or ethanol)[10]

High-pressure autoclave reactor equipped with a stirrer, pressure gauge, and temperature
controller[10]

Hydrogen gas supply

Procedure:

Reactor Charging:

o To a 300 mL stainless steel autoclave, add the solvent (e.g., 55 mL of deionized water).
[10]
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o Add benzene (e.g., 17 mL).[10]

o Carefully add the activated Raney® nickel catalyst slurry. The amount of catalyst can vary,
but a typical starting point is a mole ratio of catalyst to substrate that ensures efficient
reaction.

System Purge:

o Seal the autoclave.

o Flush the reactor five times with nitrogen gas to remove all air.[10]

o Replace the nitrogen atmosphere with hydrogen gas at a low pressure (e.g., 1 bar).[10]
Reaction:

o Heat the autoclave to the desired reaction temperature (e.g., 130°C).[10]

o Pressurize the reactor with hydrogen to the desired pressure (e.g., 60 bar).[10]

o Begin stirring to start the reaction.[10]

Monitoring and Completion:

o Monitor the reaction progress by observing the drop in hydrogen pressure.

o The reaction is typically complete within a few hours. For example, a 2-hour reaction time
has been reported.[10]

Work-up:

o Stop the stirring and cool the reactor to room temperature using an ice bath.[10]
o Carefully vent the excess hydrogen gas.

o Purge the reactor with nitrogen gas.

o Open the reactor and extract the reaction mixture with a suitable organic solvent (e.g.,
ethyl acetate).[10]
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o The product can be analyzed by gas chromatography.[10]

o Catalyst Handling After Reaction:

o The remaining Raney® nickel catalyst is still pyrophoric.[2]

o Carefully filter the catalyst, ensuring it remains wet.[5]

o The recovered catalyst can potentially be reactivated and reused.[11]

Data Presentation

The following table summarizes typical reaction conditions for Raney® nickel-catalyzed

benzene hydrogenation based on literature values.

T Liquid-Phas-e Liquid-Phas-e
Hydrogenation Hydrogenation

Reference [10] [12]

Reactor Type Stainless steel autoclave Bubble column reactor

Temperature 130°C 200°C - 225°C

Pressure 60 bar H2 50 bar

Substrate Benzene Benzene

Solvent Deionized Water Not specified

Reaction Time 2 hours Not specified
Visualization

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://2024.sci-hub.se/6088/dfbf630bd409bf92b13bd2003b2dd069/10.1007@s10562-016-1879-2.pdf
https://en.wikipedia.org/wiki/Raney_nickel
https://ehs.stanford.edu/wp-content/uploads/Hydrogenation-Fact-Sheet-1.pdf
https://patents.google.com/patent/US3896051A/en
https://2024.sci-hub.se/6088/dfbf630bd409bf92b13bd2003b2dd069/10.1007@s10562-016-1879-2.pdf
https://patents.google.com/patent/US4731496A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8643489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Catalyst Preparation & Handling

Start: Raney® Nickel-Aluminum Alloy

[ Activate with NaOH Solution j

\ 4

( Wash with Distilled Water to pH 7 j

\ 4

Store as Aqueous Slurry

[Transfer Catalyst

Hydrogenat‘ 'on Reaction

Charge Reactor:
- Benzene

- Solvent
- Catalyst Slurry

Y

A

Purge Reactor with N2
A
A

Y

Introduce H2

Y

[ Heat & Pressurize with H2 j

Cool Reactor

End Reaction

)

;)duct Work-up & Analysis

[ Vent Hz2 & Purge with N2 j

\ 4

( Extract with Organic Solvent j

l

Recover & Handle Catalyst Safely

Analyze Product (GC)

Click to download full resolution via product page

Caption: Experimental workflow for Raney® nickel-catalyzed benzene hydrogenation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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